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Compound of Interest

Compound Name:
3-(Hydrazinomethyl)pyridine

dihydrochloride

Cat. No.: B1319894 Get Quote

Technical Guide: 3-(Hydrazinomethyl)pyridine
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-(Hydrazinomethyl)pyridine
dihydrochloride, a pyridine derivative of interest in synthetic and medicinal chemistry. This

document outlines its chemical properties, a detailed potential synthesis protocol, and its

prospective role as a building block in the development of novel chemical entities.

Core Compound Data
The fundamental physicochemical properties of 3-(Hydrazinomethyl)pyridine
dihydrochloride are summarized below. This information is essential for experimental design,

reaction stoichiometry, and analytical characterization.
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Property Value Source

CAS Number 6978-97-8 ChemScene

Molecular Formula C₆H₁₁Cl₂N₃ ChemScene

Molecular Weight 196.08 g/mol ChemScene

IUPAC Name

pyridin-3-

ylmethylhydrazine;dihydrochlor

ide

PubChem

Canonical SMILES C1=CC(=CN=C1)CNN.Cl.Cl PubChem

Physical State Solid (predicted) N/A

Solubility Soluble in water (predicted) N/A

Synthesis and Experimental Protocol
As a chemical intermediate, 3-(Hydrazinomethyl)pyridine dihydrochloride is not extensively

characterized in publicly available literature. However, a plausible and detailed experimental

protocol for its synthesis can be derived from established chemical principles, starting from

commercially available precursors. The following protocol outlines a two-step synthesis from 3-

(chloromethyl)pyridine hydrochloride.

Objective: To synthesize 3-(Hydrazinomethyl)pyridine dihydrochloride.

Materials:

3-(chloromethyl)pyridine hydrochloride

Hydrazine hydrate (N₂H₄·H₂O)

Ethanol (anhydrous)

Diethyl ether (anhydrous)

Hydrochloric acid (concentrated)
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Sodium sulfate (anhydrous)

Round-bottom flask with reflux condenser

Magnetic stirrer and heating mantle

Ice bath

Büchner funnel and filter paper

Standard laboratory glassware

Procedure:

Step 1: Synthesis of pyridin-3-ylmethylhydrazine (free base)

In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

suspend 3-(chloromethyl)pyridine hydrochloride (1 equivalent) in anhydrous ethanol (10

volumes).

To this stirring suspension, add hydrazine hydrate (3 equivalents) dropwise at room

temperature. The reaction is exothermic, and an ice bath may be used to maintain the

temperature below 40°C.

After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and remove the ethanol

under reduced pressure using a rotary evaporator.

Resuspend the resulting residue in a mixture of water and dichloromethane. Separate the

organic layer.

Extract the aqueous layer two more times with dichloromethane.

Combine the organic extracts and dry over anhydrous sodium sulfate.
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Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

pyridin-3-ylmethylhydrazine free base. This intermediate can be used in the next step without

further purification.

Step 2: Formation of 3-(Hydrazinomethyl)pyridine Dihydrochloride

Dissolve the crude pyridin-3-ylmethylhydrazine from Step 1 in a minimal amount of

anhydrous ethanol.

Cool the solution in an ice bath.

Slowly add concentrated hydrochloric acid (2.2 equivalents) dropwise with vigorous stirring.

A precipitate should form.

Continue stirring in the ice bath for 30 minutes after the addition is complete.

Collect the solid precipitate by vacuum filtration using a Büchner funnel.

Wash the collected solid with cold anhydrous diethyl ether to remove any non-polar

impurities.

Dry the white to off-white solid under vacuum to obtain the final product, 3-
(Hydrazinomethyl)pyridine dihydrochloride.

Potential Applications in Drug Discovery
While specific biological activities for 3-(Hydrazinomethyl)pyridine dihydrochloride are not

widely reported, its structure suggests significant potential as a versatile building block in drug

discovery and medicinal chemistry. The pyridine ring is a common scaffold in many FDA-

approved drugs, valued for its ability to engage in hydrogen bonding and its overall metabolic

stability. The hydrazine moiety is a reactive functional group that can be used to synthesize a

variety of heterocyclic systems or to act as a linker in more complex molecules.

The presence of both a pyridine ring and a hydrazine group makes this compound a valuable

starting material for the synthesis of:

Pyridyl-substituted heterocycles: The hydrazine group can be readily cyclized with various

reagents to form pyrazoles, triazoles, and other nitrogen-containing ring systems.
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Hydrazone derivatives: Condensation of the hydrazine with aldehydes or ketones can

generate a library of pyridyl-hydrazones, a class of compounds known to exhibit a wide

range of biological activities, including antimicrobial and anticancer properties.

Synthesis Workflow
The logical flow of the synthesis described in the experimental protocol is illustrated below.
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Step 1: Free Base Synthesis

Step 2: Dihydrochloride Salt Formation

3-(chloromethyl)pyridine HCl

Reaction in Ethanol (Reflux)

Hydrazine Hydrate

Work-up & Extraction

Pyridin-3-ylmethylhydrazine (Free Base)

Dissolution in Ethanol

Addition of HCl

Precipitation & Filtration

3-(Hydrazinomethyl)pyridine Dihydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for 3-(Hydrazinomethyl)pyridine Dihydrochloride.
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To cite this document: BenchChem. [3-(Hydrazinomethyl)pyridine dihydrochloride CAS
number and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319894#3-hydrazinomethyl-pyridine-
dihydrochloride-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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